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These application notes provide a detailed guide to leveraging OPC UA subscriptions within a
.NET environment for robust data acquisition and monitoring in laboratory and manufacturing
settings. The protocols outlined are designed to ensure reliable and efficient data transfer from
OPC UA servers, which is critical for process monitoring, data logging, and real-time analysis in
research and development.

Introduction to OPC UA Subscriptions

In the context of laboratory and pharmaceutical manufacturing, timely and reliable data from
various instruments and control systems is paramount. OPC UA (Open Platform
Communications Unified Architecture) provides a secure and platform-independent framework
for this data exchange. A key feature of OPC UA is its subscription model, which offers a more
efficient alternative to traditional data polling.

Instead of a client application repeatedly requesting data from a server, the subscription model
allows the client to subscribe to specific data points (nodes) on the server.[1] The server then
monitors these items and sends notifications to the client only when the data changes or at a
specified interval.[1] This event-based approach significantly reduces network traffic and the
processing load on both the client and server, making it ideal for monitoring critical process
parameters.[1]
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Core Concepts of OPC UA Subscriptions

The OPC UA subscription model is built around a few key components:

o Subscription: A subscription is a container on the server that manages a set of monitored
items for a client.[2][3] It has parameters that control the overall behavior of the data
reporting, such as the publishing interval.[3][4]

e Monitored Item: A monitored item represents a specific attribute of a node on the OPC UA
server that a client wishes to monitor.[2][5] This is typically the Value attribute of a variable
node, which corresponds to a sensor reading, a process parameter, or an instrument status.

o Sampling Interval: This parameter, defined for each monitored item, dictates how frequently
the server should check the underlying data source for changes.[3][4][5] The server may not
always be able to honor the exact requested interval but will choose the closest supported
rate.[5]

e Publishing Interval: This parameter, configured at the subscription level, defines the rate at
which the server sends notification messages to the client.[3][4] A single notification
message can contain multiple data change events from different monitored items within the
subscription.

» Notification Queue: Each monitored item has a queue to buffer notifications if the client
cannot process them as quickly as they are generated.[3] This helps prevent data loss during
periods of high data change rates or temporary communication issues.

Quantitative Subscription Parameters

Properly configuring subscription and monitored item parameters is crucial for balancing data
resolution with system performance. The following table summarizes key parameters and
provides recommended starting points for typical laboratory and R&D applications.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://prosysopc.com/blog/opc-ua-pubsub-explained/
https://prosysopc.com/blog/opc-ua-sessions-subscriptions-and-timeouts/
https://prosysopc.com/blog/opc-ua-sessions-subscriptions-and-timeouts/
https://opclabs.doc-that.com/files/onlinedocs/QuickOpc/Latest/User's%20Guide%20and%20Reference-QuickOPC/Subscribing%20to%20OPC%20UA%20Data%20Changes.html
https://prosysopc.com/blog/opc-ua-pubsub-explained/
https://reference.opcfoundation.org/Core/Part4/v104/docs/5.12.1
https://prosysopc.com/blog/opc-ua-sessions-subscriptions-and-timeouts/
https://opclabs.doc-that.com/files/onlinedocs/QuickOpc/Latest/User's%20Guide%20and%20Reference-QuickOPC/Subscribing%20to%20OPC%20UA%20Data%20Changes.html
https://reference.opcfoundation.org/Core/Part4/v104/docs/5.12.1
https://reference.opcfoundation.org/Core/Part4/v104/docs/5.12.1
https://prosysopc.com/blog/opc-ua-sessions-subscriptions-and-timeouts/
https://opclabs.doc-that.com/files/onlinedocs/QuickOpc/Latest/User's%20Guide%20and%20Reference-QuickOPC/Subscribing%20to%20OPC%20UA%20Data%20Changes.html
https://prosysopc.com/blog/opc-ua-sessions-subscriptions-and-timeouts/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter Level

Description

Recommended
Values for R&D

Sampling Interval Monitored Item

The rate at which the
server samples the

data source.

Fast Changing Data
(e.g., spectroscopy):
10-100 msModerate
Changing Data (e.g.,
temperature,
pressure): 100-1000
msSlow Changing
Data (e.g., batch
status): 1000-5000 ms

Publishing Interval Subscription

The rate at which the
server sends
notifications to the
client.[3]

Should be greater
than or equal to the
fastest sampling
interval. Acommon
practice is to set it to
2-4 times the fastest
sampling interval to
allow for data

buffering.

Queue Size Monitored Item

The number of
notifications to buffer

for a monitored item.

[3]

A queue size of 1 is
often sulfficient if real-
time data is prioritized.
For applications
where no data loss is
acceptable, a larger
queue (e.g., 10-100)

can be configured.[3]

Session Timeout Session

The period of inactivity

before a server closes

A typical default is one
hour, which is

generally sufficient to

a session. prevent premature
session closure.[3]
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Experimental Protocols: Implementing OPC UA
Subscriptions in .NET

This section provides a detailed methodology for creating an OPC UA client in a .NET
environment that can subscribe to data from an OPC UA server. The official OPC Foundation
UA .NET Standard library is utilized for this protocol.[6][7]

Prerequisites

e Microsoft Visual Studio 2019 or later.
e .NET Core 3.1 or .NET 5/6.

e Access to an OPC UA Server with known node IDs for the data to be monitored.

Protocol for Creating a Subscribing OPC UA Client

» Project Setup:

o Create a new Console App project in Visual Studio.

o Install the OPCFoundation.NetStandard.Opc.Ua NuGet package.
o Establishing a Connection:

o Implement the logic to connect to the OPC UA server and create a session. This involves
specifying the server's endpoint URL and handling security certificates. The OPC
Foundation provides sample applications that demonstrate this process.[6]

e Creating a Subscription:
o Once a session is established, create a Subscription object.[3][9]

o Set the Publishinginterval on the subscription object based on the desired data update
rate.[8][9]

o Add the subscription to the session's list of subscriptions.[9]
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e Creating and Adding Monitored Items:
o For each data point (node) you want to monitor, create a Monitoredltem object.[10]
o Set the StartNodeld to the Nodeld of the server variable you want to monitor.[10]
o Set the Attributeld to Attributes.Value.[10]
o Configure the Samplinginterval and QueueSize for the monitored item.[10]

o Attach a notification event handler to the Notification event of the Monitoredltem. This
handler will be executed whenever a data change notification is received.[10]

o Add the configured MonitoredItem to the Subscription.[10]
e Applying Changes:

o After adding all monitored items to the subscription, call the ApplyChanges() method on
the subscription object to synchronize the changes with the server.[10]

e Processing Notifications:

o In the event handler for the Monitoreditem.Notification event, you will receive
MonitoredltemNotificationEventArgs.

o The changed value can be accessed from the Monitoredltem's LastValue property or from
the event arguments.

Visualizations
Logical Workflow for Creating an OPC UA Subscription
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Caption: Logical steps to establish an OPC UA subscription in a .NET client.
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Caption: The flow of data from a physical process to the client application.

Experimental Workflow Using OPC UA Subscriptions
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Caption: A typical data acquisition workflow in a research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for OPC UA
Subscriptions in a .NET Environment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155737#practical-examples-of-opc-ua-subscriptions-
in-a-net-environment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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